N-(2,3-Dihydro-1H-inden-2-yl)sulfuric diamide

• Molecular Formula: C9H12N2O2S
• Molecular Weight: 212.27 g/mol
• IUPAC Name: 2-(sulfamoylamino)-2,3-dihydro-1H-indene
• InChI: InChI=1S/C9H12N2O2S/c10-14(12,13)11-9-5-7-3-1-2-4-8(7)6-9/h1-4,9,11H,5-6H2,(H2,10,12,13)
• InChI Key: RUPMWRGJZKCKIZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC2=CC=CC=C21)NS(=O)(=O)N

Description

N-(2,3-Dihydro-1H-inden-2-yl)sulfuric diamide is a complex organic compound with a unique structure that includes an indene moiety and a sulfuric diamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2,3-Dihydro-1H-inden-2-yl)sulfuric diamide typically involves the reaction of 2,3-dihydro-1H-indene with sulfuric diamide under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as a strong acid, to facilitate the formation of the desired product. The reaction conditions, including temperature and pressure, are carefully optimized to ensure high yield and purity of the compound .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous processes. The use of automated reactors and precise control of reaction parameters are essential to achieve consistent quality and efficiency. The purification of the compound is typically achieved through crystallization or chromatography techniques .

Chemical Reactions Analysis

Types of Reactions

N-(2,3-Dihydro-1H-inden-2-yl)sulfuric diamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfonic acid derivatives.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: The indene moiety can undergo electrophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and electrophiles for substitution reactions. The reaction conditions, such as solvent choice and temperature, are tailored to the specific reaction being carried out .

Major Products

The major products formed from these reactions include sulfonic acids, amines, and various substituted indene derivatives.

Scientific Research Applications

Chemistry: The compound is used as a building block for the synthesis of more complex molecules.

Biology: It has been investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-(2,3-Dihydro-1H-inden-2-yl)sulfuric diamide involves its interaction with specific molecular targets in biological systems. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The pathways involved in its mechanism of action are still under investigation, but it is believed to affect cellular processes such as signal transduction and gene expression .

Comparison with Similar Compounds

Similar Compounds

• N-(2,3-Dihydro-1H-inden-2-yl)-2-[(2S,5R,6S)-5-(ethylsulfonylamino)-6-(hydroxymethyl)-2-oxanyl]acetamide
• N-(2,3-Dihydro-1H-inden-2-yl)-2-[(2S,3R,6R)-2-(hydroxymethyl)-3-[(3-methoxyphenyl)sulfonylamino]-3,6-dihydro-2H-pyran-6-yl]acetamide
• N-[(1R,2S)-2,6-Dimethyl-2,3-dihydro-1H-inden-1-yl]imidodicarbonimidic diamide hydrochloride (1:1)

Uniqueness

N-(2,3-Dihydro-1H-inden-2-yl)sulfuric diamide is unique due to its specific structural features, which confer distinct chemical and biological properties.